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Compound of Interest

Compound Name: (Z,E)-alpha-Farnesene

CAS No.: 26560-14-5

Cat. No.: B1235663

Get Quote

Part 1: Executive Hazard Assessment
Do not treat this substance as a standard organic solvent. While (Z,E)-alpha-Farnesene (CAS:

26560-14-5 or generic 502-61-4) is often categorized simply as a terpene, its disposal profile is

governed by two critical factors often overlooked in general safety data sheets (SDS):

Autoxidation and Aquatic Toxicity.[1][2]

As a Senior Scientist, I must emphasize that terpenes are "hidden" peroxide formers. Upon

exposure to air and light, alpha-farnesene autoxidizes to form allylic hydroperoxides. While

rarely as shock-sensitive as ether peroxides, these reaction products can polymerize

exothermically or sensitize the skin violently.
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Property Value / Status Operational Implication

Flash Point
~50°C - 110°C (Varies by

purity/isomer)

Treat as Flammable (D001) if

<60°C. Treat as Combustible if

>60°C.

Water Solubility Insoluble

Zero Drain Disposal. Must be

collected as organic waste.[1]

[2]

Reactivity
Peroxide Former (Class

D/Secondary)

Mandatory Testing required if

container is old/expired.[1][2]

[3]

Ecotoxicity Category 1 (Very Toxic)
Environmental release is a

reportable spill event.[1][2]

RCRA Code
D001 (Ignitable) or Non-

Regulated Organic

Depends on flash point; default

to D001 for mixed waste

streams.[1][2]

Part 2: Pre-Disposal Stabilization (The "Scientist's
Check")
CRITICAL: Before moving the container to waste storage, determine the age and condition of

the material.

1. The Visual Inspection

Crystal Formation: If you see crystals around the cap or in the liquid, STOP.[4] Do not open.

This indicates high peroxide concentration.[2] Contact your High-Hazard Emergency Team

immediately.

Viscosity Change: Thickening indicates polymerization; treat as high-hazard waste.

2. The Peroxide Test (For containers >6 months old) Use standard starch-iodide strips.

< 20 ppm: Safe for standard organic waste disposal.
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20 - 100 ppm: Must be treated/reduced before disposal.

> 100 ppm: High risk. Contact EHS for stabilization assistance.[2][3][4]

3. Peroxide Reduction Protocol (If 20-100 ppm)

Reagent: Acidified Ferrous Sulfate (FeSO4) solution or Sodium Metabisulfite.

Procedure: Add 20% v/v of the reducing solution to the farnesene. Shake gently for 5

minutes. Retest. Once peroxides are <20 ppm, separate the organic layer for disposal.[2]

Part 3: Disposal Workflow & Logic
This decision tree guides you through the regulatory and safety logic for disposing of (Z,E)-
alpha-Farnesene.
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Caption: Logical workflow for assessing peroxide risks and determining regulatory waste

classification.

Part 4: Step-by-Step Disposal Protocol
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Step 1: Segregation[4][5]
Compatibility: Segregate from strong oxidizers (nitric acid, perchlorates) and acidic clays.

Farnesene reacts violently with oxidizers.[2]

Stream: Place in Non-Halogenated Organic Solvent waste.

Note: Even if your facility does not classify it as RCRA D001, it is best practice to burn it

via fuel blending rather than landfilling due to aquatic toxicity.

Step 2: Packaging
Container: Use High-Density Polyethylene (HDPE) or Amber Glass.

Why Amber? Light accelerates the autoxidation of terpenes.

Headspace: Leave 10% headspace for expansion, but minimize air volume to slow oxidation

if the waste will sit for weeks.

Step 3: Labeling
Label the container clearly with the following:

Step 4: Spill Management (Emergency)
If a spill occurs (>100 mL):

Evacuate the immediate area (vapors can be irritating).[2]

Eliminate Ignition Sources (if flash point is low).

Absorb: Use vermiculite, sand, or non-combustible clay. Do not use paper towels (surface

area + terpene = rapid oxidation/fire risk).

Clean: Wash surface with soap and water; do not use bleach (oxidizer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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